molecular formula C13H8FN3O3 B8409314 7-(2-fluoro-4-nitrophenoxy)-1H-pyrrolo[3,2-b]pyridine

7-(2-fluoro-4-nitrophenoxy)-1H-pyrrolo[3,2-b]pyridine

Cat. No. B8409314
M. Wt: 273.22 g/mol
InChI Key: FCCGWNVUKZWTIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(2-fluoro-4-nitrophenoxy)-1H-pyrrolo[3,2-b]pyridine is a useful research compound. Its molecular formula is C13H8FN3O3 and its molecular weight is 273.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-(2-fluoro-4-nitrophenoxy)-1H-pyrrolo[3,2-b]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(2-fluoro-4-nitrophenoxy)-1H-pyrrolo[3,2-b]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-(2-fluoro-4-nitrophenoxy)-1H-pyrrolo[3,2-b]pyridine

Molecular Formula

C13H8FN3O3

Molecular Weight

273.22 g/mol

IUPAC Name

7-(2-fluoro-4-nitrophenoxy)-1H-pyrrolo[3,2-b]pyridine

InChI

InChI=1S/C13H8FN3O3/c14-9-7-8(17(18)19)1-2-11(9)20-12-4-6-15-10-3-5-16-13(10)12/h1-7,16H

InChI Key

FCCGWNVUKZWTIO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1[N+](=O)[O-])F)OC2=C3C(=NC=C2)C=CN3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 266 (180 mg, 1.18 mmol), 2-fluoro-4-nitrophenol (558 mg, 3.55 mmol) and K2CO3 (981 mg, 7.10 mmol) in Ph2O (4 mL) was heated at 170° C. for 8 hours, cooled to room temperature and partitioned between EtOAc and water. Organic phase was collected, dried over anhydrous Na2SO4 and concentrated. The residue was purified by flash column chromatography with gradient elution of hexane, to hexane/EtOAc (1:1), to afford the title compound 267 (84 mg, 26% yield) as a yellowish solid. MS (m/z): 274.1(M+H) (found).
Name
Quantity
180 mg
Type
reactant
Reaction Step One
Quantity
558 mg
Type
reactant
Reaction Step One
Name
Quantity
981 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Yield
26%

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